Cas no 68107-36-8 (Acarbose Dodecaacetate Bromide)

• Product Name: Acarbose Dodecaacetate Bromide
• CAS No: 68107-36-8
• MF: C₄₉H₆₆BrNO₂₉
• MW: 1212.94165754318
• CID: 5227460
• Update Time: 2025-05-26

Acarbose Dodecaacetate Bromide Chemical and Physical Properties

Names and Identifiers

• α-D-Glucopyranosyl bromide, O-2,3-di-O-acetyl-4,6-dideoxy-4-[[4,5,6-tris(acetyloxy)-3-[(acetyloxy)methyl]-2-cyclohexen-1-yl]amino]-α-D-glucopyranosyl-(1→4)-O-2,3,6-tri-O-acetyl-α-D-glucopyranosyl-(1→4)-, 2,3,6-triacetate, [1S-(1α,4α,5β,6α)]- (9CI)
• Acarbose Dodecaacetate Bromide

• Inchi： 1S/C49H66BrNO29/c1-18-35(51-32-14-31(15-64-19(2)52)36(68-22(5)55)41(71-25(8)58)37(32)69-23(6)56)40(70-24(7)57)45(75-29(12)62)48(67-18)79-39-34(17-66-21(4)54)78-49(46(76-30(13)63)43(39)73-27(10)60)80-38-33(16-65-20(3)53)77-47(50)44(74-28(11)61)42(38)72-26(9)59/h14,18,32-49,51H,15-17H2,1-13H3
• InChI Key： WFESTCIETNRKIR-UHFFFAOYSA-N
• SMILES： O=C(C)OCC1C(OC(C)=O)C(OC(C)=O)C(OC(C)=O)C(NC2C(OC(C)=O)C(OC(C)=O)C(OC3C(OC(C)=O)C(OC(C)=O)C(OC4C(OC(C)=O)C(OC(C)=O)C(Br)OC4COC(C)=O)OC3COC(C)=O)OC2C)C=1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 972.4±65.0 °C(Predicted)
• pka: 4.83±0.70(Predicted)

Additional information on Acarbose Dodecaacetate Bromide

Acarbose Dodecaacetate Bromide: A Comprehensive Overview

Acarbose Dodecaacetate Bromide, also known by its CAS number 68107-36-8, is a compound of significant interest in the fields of chemistry and pharmacology. This compound is a derivative of acarbose, a well-known antidiabetic agent, and has been modified to enhance its properties for various applications. The name "Acarbose Dodecaacetate Bromide" itself is a testament to its complex structure, which includes multiple acetyl groups and a bromide ion. This modification not only alters its physical properties but also potentially enhances its bioavailability and efficacy in therapeutic settings.

Recent studies have highlighted the potential of Acarbose Dodecaacetate Bromide in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and absorption. This has opened new avenues for the formulation of more effective medications, particularly in the treatment of chronic diseases such as diabetes and cardiovascular disorders.

The synthesis of Acarbose Dodecaacetate Bromide involves a series of carefully controlled chemical reactions. The process typically begins with the acetylation of acarbose, followed by bromination to introduce the bromide ion. This multi-step synthesis requires precise conditions to ensure the stability and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and confirm its structure.

One of the most promising applications of Acarbose Dodecaacetate Bromide is in the field of nanotechnology. Scientists have investigated its use as a stabilizing agent for nanoparticles, which are increasingly being used in targeted drug delivery systems. The compound's ability to form stable complexes with nanoparticles enhances their stability in biological environments, reducing the risk of premature drug release and improving therapeutic outcomes.

In addition to its pharmaceutical applications, Acarbose Dodecaacetate Bromide has also shown potential in biotechnology. Researchers have explored its use as an additive in enzyme formulations, where it can improve enzyme stability and activity under varying environmental conditions. This has implications for industries such as food processing and biofuel production, where enzymes play a critical role in catalyzing essential reactions.

The safety profile of Acarbose Dodecaacetate Bromide has been extensively studied to ensure its suitability for human use. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical trials. However, ongoing research is focused on optimizing its formulation to minimize any potential side effects and maximize its therapeutic benefits.

As interest in Acarbose Dodecaacetate Bromide continues to grow, collaborations between academia and industry are expected to accelerate its development into marketable products. The compound's versatility and adaptability make it a valuable asset in the quest for innovative solutions in medicine and biotechnology.